Cas no 211859-73-3 (m-PEG9-Amine)

Technical Introduction: m-PEG9-Amine m-PEG9-Amine is a monodisperse polyethylene glycol (PEG) derivative featuring a 9-unit PEG spacer terminated with a primary amine group. The amine functionality enables efficient conjugation with carboxyl, carbonyl, or other reactive groups, making it valuable for bioconjugation, crosslinking, and surface modification applications. The PEG spacer enhances solubility, reduces immunogenicity, and improves biocompatibility in biological systems. Its well-defined structure ensures consistent performance in drug delivery, protein modification, and material science. The product is characterized by high purity and stability, suitable for precise chemical synthesis and biomedical research. m-PEG9-Amine is commonly used in controlled bioconjugation strategies where spacer length and reactivity are critical.
m-PEG9-Amine structure
m-PEG9-Amine structure
Product Name:m-PEG9-Amine
CAS No:211859-73-3
MF:C19H41NO9
MW:427.530147314072
MDL:MFCD16619283
CID:66853
PubChem ID:23501889
Update Time:2025-06-08

m-PEG9-Amine Chemical and Physical Properties

Names and Identifiers

    • 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosan-28-amine
    • 2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanamine
    • mPEG9-NH2
    • m-PEG9-Amine
    • SCHEMBL6554074
    • 211859-73-3
    • C19H41NO9
    • DTXSID20634548
    • HY-130571
    • A857501
    • AKOS027320743
    • C70273
    • AS-68071
    • BP-22078
    • CS-0109205
    • Methyl-PEG9-amine
    • DB-216706
    • MDL: MFCD16619283
    • Inchi: 1S/C19H41NO9/c1-21-4-5-23-8-9-25-12-13-27-16-17-29-19-18-28-15-14-26-11-10-24-7-6-22-3-2-20/h2-20H2,1H3
    • InChI Key: FYQAZBUDEOSOFG-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCOC)CCOCCOCCOCCOCCN

Computed Properties

  • Exact Mass: 427.27800
  • Monoisotopic Mass: 427.278
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 26
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109A^2
  • XLogP3: -2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.060
  • Melting Point: No data available
  • Boiling Point: 484.3±40.0 °C at 760 mmHg
  • Flash Point: 234.7±21.0 °C
  • PSA: 109.09000
  • LogP: 0.42460

m-PEG9-Amine Pricemore >>

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Alichem
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Apollo Scientific
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m-PEG9-Amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:211859-73-3)m-PEG9-Amine
Order Number:A857501
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:07
Price ($):191.0/876.0
Email:sales@amadischem.com

m-PEG9-Amine Related Literature

Additional information on m-PEG9-Amine

Recent Advances in the Application of m-PEG9-Amine (CAS: 211859-73-3) in Chemical Biology and Pharmaceutical Research

In recent years, the compound m-PEG9-Amine (CAS: 211859-73-3) has garnered significant attention in the fields of chemical biology and pharmaceutical research. This polyethylene glycol (PEG) derivative, characterized by its nine-ethylene glycol repeating units and terminal amine group, has become a versatile tool for bioconjugation, drug delivery, and biomaterial modification. The unique properties of m-PEG9-Amine, including its water solubility, biocompatibility, and ability to reduce immunogenicity, make it an attractive candidate for various therapeutic and diagnostic applications.

Recent studies have explored the use of m-PEG9-Amine in the development of novel drug delivery systems. For instance, researchers have utilized this compound to modify the surface of nanoparticles, enhancing their stability and circulation time in vivo. The amine group of m-PEG9-Amine allows for facile conjugation with carboxyl or other reactive groups, enabling the attachment of targeting ligands or therapeutic payloads. This approach has been particularly promising in the field of cancer therapy, where targeted delivery of chemotherapeutic agents can minimize off-target effects and improve treatment efficacy.

Another notable application of m-PEG9-Amine is in the field of protein PEGylation. By conjugating m-PEG9-Amine to proteins, researchers can improve their pharmacokinetic properties, such as extending half-life and reducing immunogenicity. Recent work has demonstrated the successful PEGylation of therapeutic antibodies and enzymes using m-PEG9-Amine, leading to enhanced therapeutic outcomes. The controlled and site-specific conjugation offered by this compound is a significant advancement over traditional PEGylation methods, which often result in heterogeneous products.

In addition to its applications in drug delivery and protein modification, m-PEG9-Amine has been employed in the development of hydrogels and other biomaterials. The amine group can participate in cross-linking reactions, enabling the formation of stable networks with tailored mechanical and chemical properties. These materials have shown promise in tissue engineering and regenerative medicine, where they can provide scaffolds for cell growth and controlled release of bioactive molecules.

Despite these advancements, challenges remain in the optimization of m-PEG9-Amine-based systems. Issues such as batch-to-batch variability, potential toxicity of degradation products, and the need for precise control over conjugation chemistry are areas of active research. Recent studies have focused on addressing these challenges through the development of novel synthetic strategies and rigorous characterization techniques.

In conclusion, m-PEG9-Amine (CAS: 211859-73-3) represents a valuable tool in chemical biology and pharmaceutical research, with wide-ranging applications in drug delivery, protein modification, and biomaterial development. Continued research into its properties and applications is expected to yield further innovations, contributing to the advancement of therapeutic and diagnostic technologies.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:211859-73-3)m-PEG9-Amine
A857501
Purity:99%/99%
Quantity:1g/5g
Price ($):191.0/876.0
Email